Cas no 66142-77-6 (Dimethylethylphenol)

• Product Name: Dimethylethylphenol
• CAS No: 66142-77-6
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 5003675
• Update Time: 2025-07-19

Dimethylethylphenol Chemical and Physical Properties

Names and Identifiers

• dimethylethylphenol
• 2-ethyl-3,4-dimethylphenol
• 3,4-Dimethyl-2-ethylphenol
• Dimethylethylphenol

• Inchi： 1S/C10H14O/c1-4-9-8(3)7(2)5-6-10(9)11/h5-6,11H,4H2,1-3H3
• InChI Key： GVHYNPNIICJBPU-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C(C)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Additional information on Dimethylethylphenol

Professional Introduction to Dimethylethylphenol (CAS No. 66142-77-6)

Dimethylethylphenol, with the chemical identifier CAS No. 66142-77-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific and industrial domains. The detailed exploration of its chemical structure, synthesis methods, and emerging research applications provides a comprehensive understanding of its relevance in contemporary chemical biology and medicinal chemistry.

The molecular structure of Dimethylethylphenol consists of a phenolic ring substituted with two methyl groups and an ethyl group, which contributes to its distinct reactivity and interaction capabilities with biological systems. This structural configuration allows for diverse functionalization possibilities, making it a valuable intermediate in the synthesis of more complex organic molecules. The compound's stability under various conditions and its solubility profile further enhance its utility in synthetic chemistry and drug development processes.

In recent years, the study of Dimethylethylphenol has been extended to explore its pharmacological properties. Preliminary research indicates that this compound exhibits inhibitory effects on certain enzymatic pathways, which are relevant to inflammatory responses and metabolic disorders. These findings have sparked interest in leveraging Dimethylethylphenol as a lead compound for the development of novel therapeutic agents. Specifically, its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase has been investigated, suggesting potential benefits in managing conditions like arthritis and other inflammatory diseases.

The synthesis of Dimethylethylphenol (CAS No. 66142-77-6) involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction or oxidation steps to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic pathways, reducing the environmental impact associated with traditional synthetic approaches. These innovations are crucial for sustainable pharmaceutical manufacturing and align with global efforts to minimize chemical waste.

One of the most compelling aspects of Dimethylethylphenol is its role as a building block in medicinal chemistry. Researchers have utilized this compound to design derivatives with enhanced pharmacological activity and improved pharmacokinetic profiles. For instance, modifications to the phenolic moiety have led to compounds with increased binding affinity to target proteins, thereby improving therapeutic efficacy. Additionally, studies have explored the use of computational modeling techniques to predict the behavior of Dimethylethylphenol-based derivatives before experimental synthesis, significantly reducing the time and resources required for drug discovery.

The application of Dimethylethylphenol extends beyond pharmaceuticals into other areas such as agrochemicals and material science. In agrochemistry, derivatives of this compound have shown promise as natural plant growth regulators or pest deterrents, offering an alternative to synthetic agrochemicals that may have adverse environmental impacts. In material science, the unique electronic properties of Dimethylethylphenol make it a candidate for use in organic semiconductors or liquid crystal displays (LCDs), contributing to advancements in electronic device technology.

The safety profile of Dimethylethylphenol is another critical consideration in its application. While current studies suggest that it exhibits low toxicity at moderate concentrations, further research is necessary to fully understand its long-term effects on human health and ecosystems. Comprehensive toxicological assessments are being conducted to establish safe handling guidelines and regulatory compliance standards. These efforts ensure that the use of Dimethylethylphenol in industrial and research settings is both safe and responsible.

In conclusion, (CAS No. 66142-77-6) represents a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical properties make it a valuable tool in pharmaceutical research, synthetic chemistry, and material science. As our understanding of this compound continues to evolve through ongoing research, new applications and innovations are likely to emerge, further solidifying its importance in modern chemistry.